Cas no 2172181-82-5 (3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}methyl)pentanoic acid)

• Product Name: 3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}methyl)pentanoic acid
• CAS No: 2172181-82-5
• MF: C₂₅H₂₉N₃O₆
• MW: 467.514266729355
• CID: 6189981
• PubChem ID: 165814614
• Update Time: 2025-07-02

3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}methyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}methyl)pentanoic acid
• EN300-1507504
• 3-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}methyl)pentanoic acid
• 2172181-82-5

• Inchi： 1S/C25H29N3O6/c1-2-16(11-24(31)32)12-26-22(29)13-27-23(30)14-28-25(33)34-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21H,2,11-15H2,1H3,(H,26,29)(H,27,30)(H,28,33)(H,31,32)
• InChI Key： SROQHOPRYFXGNR-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCC(NCC(CC(=O)O)CC)=O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 467.20563565g/mol
• Monoisotopic Mass: 467.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 134Ų

Additional information on 3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}methyl)pentanoic acid

Comprehensive Overview of 3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}methyl)pentanoic acid (CAS No. 2172181-82-5)

The compound 3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}methyl)pentanoic acid (CAS No. 2172181-82-5) is a highly specialized peptide derivative widely utilized in bioconjugation, drug discovery, and proteomics research. Its unique structure, featuring a Fmoc-protected amino group and a carboxylic acid terminus, makes it a versatile building block for solid-phase peptide synthesis (SPPS). Researchers frequently employ this compound to create custom peptide sequences or modify biomolecules, aligning with the growing demand for targeted therapeutics and precision medicine.

In recent years, the scientific community has shown increased interest in 3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}methyl)pentanoic acid due to its compatibility with click chemistry applications. Its pentanoic acid linker enables efficient conjugation with nanoparticles, antibodies, or fluorescent probes, addressing key challenges in bioimaging and diagnostic assay development. This aligns with trending searches for "peptide-based diagnostics" and "Fmoc deprotection strategies," reflecting its relevance in cutting-edge research.

The compound’s CAS No. 2172181-82-5 is often associated with queries about "peptide solubility optimization" and "side-chain modifications." Its hydrophilic-lipophilic balance allows for improved solubility in aqueous-organic hybrid systems, a critical factor for high-throughput screening (HTS) workflows. Additionally, its methylpentanoic acid moiety enhances stability against proteolytic degradation, making it valuable for in vivo studies—a topic frequently explored in forums on peptide drug delivery.

From a synthetic chemistry perspective, 3-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}methyl)pentanoic acid exemplifies advancements in orthogonal protection strategies. The Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) is selectively removable under mild basic conditions, preserving acid-sensitive functionalities—a feature highlighted in searches for "gentle deprotection methods." This property is crucial for constructing multi-functional peptide hybrids, such as those used in cancer-targeting conjugates or immune-modulating agents.

Quality control of CAS No. 2172181-82-5 involves rigorous HPLC purification and mass spectrometry validation, ensuring compliance with GMP-grade standards for preclinical applications. Discussions on "peptide purity thresholds" often reference this compound’s typical ≥95% purity benchmarks. Furthermore, its storage recommendations (−20°C under inert atmosphere) cater to concerns about long-term peptide stability, a recurring theme in biopharmaceutical storage forums.

Emerging applications of this compound include its role in peptide-antibody conjugates (PACs), where its spacer arm minimizes steric hindrance—addressing popular queries about "linker length optimization." Its compatibility with NHS ester and EDC coupling chemistry also positions it as a key reagent in surface functionalization for biosensors, resonating with trends in wearable health monitoring technologies.